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Compound of Interest

Compound Name: Lys(CO-C3-p-I-Ph)-OMe

Cat. No.: B12386491

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo biodistribution of the
Prostate-Specific Membrane Antigen (PSMA)-targeting ligand, Lys(CO-C3-p-I-Ph)-OMe, a key
component of the radioiodinated therapeutic and diagnostic agent MIP-1095. This document
includes detailed experimental protocols, quantitative biodistribution data, and visual
representations of the associated signaling pathways and experimental workflows.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a transmembrane glycoprotein that is highly
overexpressed in prostate cancer cells, making it an attractive target for diagnostic imaging and
targeted radionuclide therapy. Small molecule inhibitors of PSMA, such as those based on the
glutamate-urea-lysine scaffold, can be labeled with radionuclides to enable sensitive and
specific detection of prostate cancer lesions. This document focuses on a p-iodo-phenyl
derivative, a component of MIP-1095, which has been evaluated for its in vivo biodistribution
and tumor-targeting properties.

PSMA-Mediated Signaling Pathway

PSMA is not only a target for ligand binding but also an active enzyme that can influence
intracellular signaling pathways, notably the PI3K-AKT pathway, which is crucial for cell survival
and proliferation.[1] The binding of ligands to PSMA can modulate its enzymatic activity and
subsequently impact downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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